
Application Notes and Protocols for Low-Level
Gamma-Spectrometry of Aluminum-26

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Aluminum-26
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For Researchers, Scientists, and Drug Development Professionals

Introduction to Aluminum-26 and its Detection
Aluminum-26 (²⁶Al) is a cosmogenic radionuclide with a long half-life of approximately 717,000

years.[1] It decays via positron emission and electron capture to a stable isotope of magnesium

(²⁶Mg), emitting a characteristic gamma-ray at 1.809 MeV. This distinct, high-energy gamma-

ray provides a unique signature for the detection and quantification of ²⁶Al.

The primary applications of ²⁶Al measurement are in the fields of astrophysics, geology, and

planetary science. It serves as a valuable chronometer for dating the terrestrial age of

meteorites and understanding early solar system processes. In recent years, the use of ²⁶Al as

a tracer in biomedical research, particularly in studies related to aluminum metabolism and

toxicity, has been explored, often necessitating highly sensitive detection methods.

Low-level gamma-spectrometry, employing High-Purity Germanium (HPGe) detectors, is a

powerful non-destructive technique for measuring ²⁶Al. HPGe detectors are favored for their

excellent energy resolution, which is crucial for distinguishing the 1.809 MeV peak from
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background radiation and other potential gamma-ray interferences. However, due to the

typically low concentrations of ²⁶Al in samples, this technique requires meticulous experimental

design, focusing on maximizing detection efficiency and minimizing background radiation. For

applications requiring even higher sensitivity, such as in biomedical tracing, Accelerator Mass

Spectrometry (AMS) is often the method of choice.[2][3][4]

Principles of Low-Level Gamma-Spectrometry
Gamma-ray spectrometry is a technique used to measure the energy and intensity of gamma

radiation emitted from a sample. When a gamma-ray interacts with the germanium crystal of an

HPGe detector, it creates a number of electron-hole pairs proportional to the energy of the

gamma-ray. The collection of these charge carriers produces an electrical pulse, the amplitude

of which is proportional to the deposited energy. A multichannel analyzer (MCA) then sorts

these pulses by their amplitude, generating a gamma-ray energy spectrum.

The detection of the faint 1.809 MeV signal from ²⁶Al requires a specialized low-level gamma-

spectrometry setup. The key principles of this setup are:

High-Purity Germanium (HPGe) Detector: Offers superior energy resolution (typically <2 keV

at 1.33 MeV) compared to other detector types like sodium iodide (NaI), which is essential

for resolving the ²⁶Al peak.[5]

Effective Shielding: To reduce the background from terrestrial and cosmic radiation, the

detector is housed in a shield typically made of high-purity, low-background lead and often

lined with copper to absorb X-rays generated in the lead.

Underground Location: Locating the spectrometer in a shallow or deep underground

laboratory significantly reduces the cosmic-ray induced background.

Active Shielding (Veto Detectors): Surrounding the HPGe detector with scintillation detectors

(an anti-coincidence or "veto" shield) can be used to reject cosmic-ray muon events.

Nitrogen Purging: Continuously purging the detector chamber with nitrogen gas helps to

displace radon gas, a significant source of background radiation.

Quantitative Data Summary
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The following tables summarize key quantitative data relevant to the detection of Aluminum-
26.

Table 1: Nuclear Properties of Aluminum-26

Property Value

Half-life (t₁₂) 7.17 x 10⁵ years

Decay Mode β+ (positron emission), Electron Capture

Primary Gamma-ray Energy 1.809 MeV

Daughter Isotope ²⁶Mg (stable)

Table 2: Typical Aluminum-26 Concentrations in Meteorites

Meteorite Type Typical ²⁶Al Activity (dpm/kg)

Chondrites 40 - 100

Achondrites (HEDs) 50 - 150

Table 3: Comparison of Detection Techniques for Aluminum-26
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Parameter
Low-Level Gamma-
Spectrometry (HPGe)

Accelerator Mass
Spectrometry (AMS)

Principle
Detection of decay gamma-

rays
Direct atom counting

Sample Preparation
Non-destructive (for solids) or

simple chemical processing

Destructive, requires complex

chemical separation

Typical Sample Mass Grams to kilograms Milligrams

Detection Limit ~10⁻¹⁴ g/g ~10⁻¹⁸ g

Measurement Time Days to weeks Hours

Primary Application for ²⁶Al Meteoritics, Cosmochemistry
Biomedical tracing, ultra-low

level environmental studies

Table 4: Typical Performance of a Low-Background HPGe Spectrometer

Parameter Typical Value

Relative Efficiency (at 1.33 MeV) 40 - 150%

Energy Resolution (FWHM at 1.33 MeV) 1.8 - 2.2 keV

Minimum Detectable Activity (MDA) for ²⁶Al 0.1 - 1 Bq/kg (sample and geometry dependent)

Experimental Protocols
Protocol 1: Non-Destructive Analysis of ²⁶Al in Meteorite
Samples
This protocol is suitable for determining the bulk ²⁶Al activity in solid meteorite samples without

altering their chemical composition.

4.1.1. Sample Preparation

Sample Inspection and Cleaning: Carefully inspect the meteorite sample for any terrestrial

contamination. If necessary, gently clean the surface with a solvent like ethanol, ensuring not
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to remove any fusion crust.

Sample Sizing: If the sample is too large for the detector chamber, it must be cut into smaller,

well-defined pieces using a low-contamination saw (e.g., a diamond wafering blade).

Mass Determination: Accurately weigh each piece of the meteorite to a precision of at least

0.1 grams.

Sample Encapsulation: Place the meteorite sample(s) in a clean, well-characterized counting

container (e.g., a petri dish or a specific vial that fits the detector geometry).

4.1.2. Gamma-Spectrometry Measurement

Background Measurement: Before measuring the sample, acquire a background spectrum

for a long period (ideally, at least as long as the planned sample measurement time) with an

empty, identical counting container in the detector.

Energy and Efficiency Calibration: Calibrate the spectrometer for energy and efficiency using

certified radionuclide sources that cover a wide energy range, including energies above

1.809 MeV. A mixed-nuclide source is often used for this purpose.

Sample Measurement: Place the encapsulated meteorite sample in a reproducible position

on or in the HPGe detector.

Data Acquisition: Acquire the gamma-ray spectrum for a sufficiently long time to achieve the

desired statistical precision for the 1.809 MeV peak. Counting times can range from several

days to weeks.

4.1.3. Data Analysis

Peak Identification: Identify the 1.809 MeV peak corresponding to ²⁶Al in the acquired

spectrum.

Background Subtraction: Subtract the previously measured background spectrum from the

sample spectrum.

Net Peak Area Calculation: Determine the net area of the 1.809 MeV peak using the gamma-

spectrometry software.
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Activity Calculation: Calculate the activity of ²⁶Al in the sample using the following formula:

Efficiency: The detector efficiency at 1.809 MeV, determined from the calibration.

Gamma-ray Intensity: The probability of a 1.809 MeV gamma-ray being emitted per decay

of ²⁶Al (a known constant).

Counting Time: The duration of the measurement in seconds.

Specific Activity: Divide the calculated activity by the mass of the meteorite sample to obtain

the specific activity (Bq/kg).

Protocol 2: Analysis of ²⁶Al in Geological Samples via
Chemical Separation
This protocol is for samples where pre-concentration of aluminum is necessary or when a

destructive method is permissible.

4.2.1. Sample Preparation and Digestion

Sample Homogenization: Crush and grind the geological sample to a fine, homogeneous

powder (<100 mesh).

Acid Digestion:

Weigh an appropriate amount of the powdered sample into a Teflon beaker.

Add a mixture of concentrated hydrofluoric (HF), nitric (HNO₃), and perchloric (HClO₄)

acids.

Heat the mixture on a hot plate in a fume hood until the sample is completely dissolved.

Evaporate the acids to near dryness.

Redissolve the residue in dilute hydrochloric acid (HCl).

4.2.2. Chemical Separation of Aluminum
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Precipitation: Precipitate aluminum hydroxide (Al(OH)₃) from the solution by adjusting the pH

with ammonium hydroxide (NH₄OH).

Purification: Redissolve the precipitate in acid and re-precipitate to remove impurities.

Conversion to Oxide: Calcine the purified Al(OH)₃ in a furnace to convert it to aluminum

oxide (Al₂O₃).

4.2.3. Gamma-Spectrometry Measurement and Data Analysis

Follow the steps outlined in sections 4.1.2 and 4.1.3, using the prepared Al₂O₃ sample.
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Caption: Experimental workflow for ²⁶Al detection by low-level gamma-spectrometry.
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Caption: Key strategies for background reduction in low-level gamma-spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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